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Clarification on Ethanolamine Isomers

In scientific literature, the compound 1-aminoethanol is typically referred to as 2-aminoethanol or, most

commonly, monoethanolamine (MEA) [1] [2] [3]. It is the simplest form of ethanolamine. The isomers

diethanolamine (DEA) and triethanolamine (TEA) differ in the number of ethanol groups attached to the

nitrogen atom [3].

The following table summarizes the key differences and available toxicity data for these isomers. Please note

that the data for MEA is more comprehensive than for DEA and TEA.

Property Monoethanolamine (MEA)
Diethanolamine
(DEA)

Triethanolamine
(TEA)

Chemical
Structure

HOCH₂CH₂NH₂ (One ethanol

group) [3]

(HOCH₂CH₂)₂NH (Two

ethanol groups) [3]

N(CH₂CH₂OH)₃

(Three ethanol
groups) [3]

Acute Toxicity &
Irritation

Strong irritant (respiratory
tract, skin, eyes); a drop in the

eye caused severe vision
damage [1] [2].

Can cause severe
skin and eye
irritation; expected to
be less potent than

MEA [4].

Information limited in
search results;

expected to have
lower irritation

potential.
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Property Monoethanolamine (MEA)
Diethanolamine
(DEA)

Triethanolamine
(TEA)

Inhalation
Toxicity

Animal studies show

respiratory irritation, lethargy,
organ damage (lungs, liver,

kidneys) at >66 ppm; skin
irritation even at 5 ppm [1] [2].

Information limited in

search results.

Information limited in

search results.

Neurobehavioral
Effects

Observed in animals (dogs,
guinea pigs, rats) with

repeated exposure to
concentrations above 66 ppm;

lethargy in rats at 5 ppm [2].

Information limited in
search results.

Information limited in
search results.

Genotoxicity &
Carcinogenicity

Not genotoxic in multiple in
vitro assays (bacterial reverse
mutation, mammalian cell

gene mutation) [1] [2]. No
carcinogenicity studies found

[2].

Information limited in

search results.

Information limited in

search results.

| Regulatory/Advised Exposure Limits | • ACGIH TLV-TWA: 3 ppm (8-hour) • ACGIH TLV-STEL: 6

ppm (15-minute) • UK Long-term EAL: 0.1 mg/m³ (24-hour mean) [1] [2]. | Information limited in search

results. | Information limited in search results. |

Experimental Data and Methodologies

The key toxicity studies for MEA involve inhalation exposure in animals. Here is a summary of the

experimental protocols and findings from pivotal research.

Study
Aspect

Sub-Chronic Inhalation Study (Weeks et
al., 1960) [2]

Sub-Acute Inhalation Study
(Proprietary, 1988) [2]

Objective Investigate effects of continuous long-term

exposure.

Investigate systemic and local respiratory

tract effects.
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| Test System | • Beagle dogs • Guinea pigs • Rats | Wistar rats (5 males, 5 females per group) | | Exposure

Regimen | • High Dose: 66-102 ppm (167.6-259.1 mg/m³) for 24-90 days. • Mid Dose: 12-26 ppm (30.5-

66.0 mg/m³) for 90 days. • Low Dose: 5-6 ppm (12.7-15.2 mg/m³) for 40-60 days. | Aerosol at 10, 50, or 150

mg/m³ for 6 hours/day, 5 days/week, for 4 weeks. | | Key Findings | • High Dose: Caused deaths in rodents;

lung irritation, skin lesions, lethargy in all species. • Low Dose: Produced lethargy in rats and skin irritation

in all animals. | • 150 mg/m³: Caused significant inflammation and tissue changes (squamous metaplasia) in

the larynx and trachea. • 50 mg/m³: Produced mild inflammation and tissue changes in the larynx. • 10

mg/m³ (NOAEC): No adverse effects observed. |

Molecular Targets and Toxicity Assessment Workflow

The precise molecular targets of MEA in the body are not fully detailed in the search results. However, its

high reactivity as a base is known to cause direct irritation. The diagram below outlines a generalized

workflow for assessing its toxicity, based on the types of studies conducted.
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This diagram illustrates the interconnected experimental approaches, including both in vivo and in vitro

studies, used to evaluate the toxicity of Monoethanolamine (MEA) and inform safety guidelines.

Key Insights for Professionals

For researchers and drug development professionals, the following points are crucial:

Primary Hazard is Irritation: The most consistent finding for MEA is its potential to cause severe
irritation to the skin, eyes, and respiratory tract. Safety protocols must prioritize preventing direct

contact [1] [2] [4].
Mind the Data Gaps: While MEA has been studied more extensively, the search results reveal a

significant lack of comparative experimental data for DEA and TEA, particularly regarding repeated-
dose systemic toxicity and neurobehavioral effects.

Consider the Source: Toxicity can be route-dependent. The prominent skin irritation observed in
inhalation studies may be partially due to condensation on the skin, a factor to consider in risk

assessment for different exposure scenarios [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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